Cas no 1204475-85-3 (2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1204475-85-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 835321
• Update Time: 2026-04-29

2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid, 2-methyl ester
• 2-methoxycarbonyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

• Inchi： InChI=1S/C10H8N2O4/c1-16-10(15)7-6(9(13)14)5-3-2-4-11-8(5)12-7/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： AKVAUGZTQYHWOQ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C2=C(N=CC=C2)N1)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3